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Compound of Interest

Compound Name: 1,2-Benzisothiazole

Cat. No.: B1215175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 1,2-benzisothiazole scaffold is a prominent heterocyclic structure in medicinal chemistry,

demonstrating a wide array of biological activities. Derivatives of this core structure have been

extensively investigated as potent inhibitors of various enzymes, playing a crucial role in the

development of novel therapeutic agents. These compounds have shown efficacy in targeting

enzymes involved in apoptosis, inflammation, viral replication, and neurodegenerative

diseases. This document provides detailed application notes, experimental protocols, and

quantitative data on the use of 1,2-benzisothiazole derivatives in enzyme inhibition assays.

Data Presentation: Quantitative Inhibition Data
The inhibitory potency of 1,2-benzisothiazole derivatives against several key enzymes is

summarized below. The half-maximal inhibitory concentration (IC50) is a critical measure of an

inhibitor's efficacy.
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Enzyme Target
Compound
Description

IC50 Reference

Caspase-3

N-(4-

morpholinophenyl)-3-

oxobenzo[d]isothiazol

e-2(3H)-carboxamide

(6b)

1.15 nM

A novel 1,2-

benzisothiazol-3-one

derivative (5i)

1.15 nM

1,2-benzisothiazol-3-

one derivatives (6r,

6s, 6w)

Nanomolar range

HIV-1 Reverse

Transcriptase (RNase

H)

2-(4-methyl-3-

(piperidin-1-

ylsulfonyl)phenyl)benz

o[d]isothiazol-3(2H)-

one (1)

< 1.0 µM

ethyl 2-(2-(3-

oxobenzo[d]isothiazol-

2(3H)-yl)thiazol-4-

yl)acetate (2)

< 1.0 µM

2-

methylbenzo[d]isothia

zol-3(2H)-one (3)

2.5 ± 0.2 µM

HIV-1 Reverse

Transcriptase (DNA

Polymerase)

Compounds 1, 2, and

4
~1 to 6 µM

Compound 3 Inactive

Human Mast Cell

Tryptase

(1,1-dioxido-3-oxo-

1,2-benzisothiazol-

2(3H)-yl)methyl N-

0.85 µM
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[(phenylmethoxy)carb

onyl]-beta-alanate

(7b)

(1,1-dioxido-3-oxo-

1,2-benzisothiazol-

2(3H)-yl)methyl 5-

[[(phenylmethoxy)carb

onyl]amino]pentanoat

e (7d)

0.1 µM

(1,1-dioxido-3-oxo-

1,2-benzisothiazol-

2(3H)-yl)methyl 4-

[[(phenylmethoxy)carb

onyl]amino]benzoate

(7n)

0.064 µM

Dengue Virus

NS2BNS3 Protease
2-(2-chlorophenyl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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